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Compound of Interest

Compound Name: Ethyl 3-cyanopropanoate

Cat. No.: B167588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the enantioselective synthesis

of chiral molecules utilizing ethyl 3-cyanopropanoate and its derivatives. The methodologies

outlined are critical for the synthesis of complex chiral building blocks, which are pivotal in drug

discovery and development.

Organocatalytic Enantioselective Michael Addition
of α-Substituted Cyanoacetates to Vinyl Ketones
The enantioselective conjugate addition of carbon nucleophiles to α,β-unsaturated carbonyl

compounds is a cornerstone of asymmetric synthesis. This protocol details the Michael addition

of α-substituted cyanoacetates to vinyl ketones, catalyzed by a bifunctional thiourea/tertiary

amine organocatalyst. This reaction efficiently constructs an all-carbon quaternary

stereocenter.[1][2]
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R¹-CH(CN)COOEt

+

CH₂=CH-C(O)R² Bifunctional Organocatalyst
(Thiourea-tertiary amine)

R¹-C*(CN)(COOEt)-CH₂CH₂-C(O)R²

R¹-CH(CN)COOEt

+

R²-X
Chiral Phase-Transfer Catalyst

(e.g., Cinchona alkaloid derived)
Base (e.g., Cs₂CO₃)

R¹-C*(CN)(COOEt)-R²
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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